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Compound of Interest

Compound Name: GJ103 sodium salt

Cat. No.: B593885 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed information on the solubility of GJ103 sodium salt
in dimethyl sulfoxide (DMSO) and water. It includes quantitative solubility data, protocols for

preparing stock solutions and subsequent dilutions for experimental use, and a conceptual

diagram illustrating the compound's mechanism of action.

Quantitative Solubility Data
The solubility of GJ103 sodium salt in DMSO and water has been determined by various

suppliers. The data is summarized in the table below for easy comparison. It is important to

note that solubility can be affected by factors such as the purity of the compound, temperature,

and the presence of moisture in the solvent.
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Solvent
Solubility
(mg/mL)

Molar
Equivalent
(mM)

Source Notes

DMSO 50 mg/mL 137.23 mM TargetMol[1]

Sonication is

recommended.

[1]

DMSO 73 mg/mL 199.25 mM
Selleck

Chemicals[2]

Moisture-

absorbing DMSO

reduces

solubility. Use

fresh DMSO.[2]

DMSO ≥ 34 mg/mL - ChemBK

DMSO Soluble -
MedKoo

Biosciences[3]

Water Soluble - TargetMol[1] -

Water 18 mg/mL -
Selleck

Chemicals[2]
-

Experimental Protocols
Protocol for Preparing a Concentrated Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of GJ103
sodium salt in DMSO.

Materials:

GJ103 sodium salt powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials
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Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Bring the vial of GJ103 sodium salt powder to room temperature before opening to

minimize moisture absorption.

Weigh the desired amount of GJ103 sodium salt in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., for a 50 mg/mL stock solution, add 1 mL of DMSO to 50 mg of GJ103 sodium salt).

Vortex the mixture thoroughly for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution for 10-15 minutes in a water bath

sonicator.[1] Visually inspect the solution to ensure no particulates are present.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability.[2]

Protocol for Preparing Aqueous Solutions from a DMSO
Stock
This protocol outlines the recommended procedure for diluting a DMSO stock solution of

GJ103 sodium salt into an aqueous buffer or cell culture medium for experimental use. Direct

addition of a concentrated DMSO stock to an aqueous solution can sometimes cause

precipitation of the compound. A stepwise dilution is therefore recommended.[1]

Materials:

Concentrated GJ103 sodium salt stock solution in DMSO

Sterile aqueous buffer (e.g., PBS) or cell culture medium
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Sterile polypropylene tubes

Procedure:

Thaw the concentrated DMSO stock solution of GJ103 sodium salt at room temperature.

Perform an intermediate dilution of the DMSO stock solution with DMSO if necessary to

achieve the desired final concentration in the aqueous solution.

Add the desired volume of the GJ103 sodium salt DMSO stock solution (or the intermediate

dilution) to the aqueous buffer or cell culture medium while gently vortexing or mixing. It is

recommended that the final concentration of DMSO in the aqueous solution be kept low

(typically ≤ 0.5%) to avoid solvent-induced cellular toxicity.

Visually inspect the final aqueous solution for any signs of precipitation. If precipitation

occurs, a lower final concentration may be necessary.

Use the freshly prepared aqueous solution immediately for your experiments.

Visualization of Mechanism of Action
GJ103 is an analog of GJ072, a read-through compound.[2][3][4] Such compounds are

designed to enable the ribosome to read through premature termination codons (PTCs) in

mRNA, leading to the synthesis of a full-length, functional protein. This mechanism is a

potential therapeutic strategy for genetic disorders caused by nonsense mutations.
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Normal Translation

Translation with Premature Stop Codon

Effect of GJ103 Sodium Salt

mRNA Ribosome Normal Codon
Translates

Full-length Functional Protein
Leads to

mRNA with PTC Ribosome Premature Stop Codon (PTC)
Encounters

Truncated, Non-functional Protein
Causes Termination

mRNA with PTC

Ribosome Premature Stop Codon (PTC)
Reads Through

Full-length Functional Protein
Leads to

GJ103 Sodium Salt
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Start: Prepare GJ103 Stock

Weigh GJ103 Sodium Salt

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

High-Concentration Stock Solution (-20°C Storage)

Prepare Working Solution

Dilute Stock into Aqueous Buffer/Medium

Final Aqueous Working Solution

Perform Cell-Based Assay or Experiment

End: Analyze Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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